Cas no 83666-02-8 (Isoxazole, 5-(1-methylpropyl)-3-phenyl-)
83666-02-8 structure
Product Name:Isoxazole, 5-(1-methylpropyl)-3-phenyl-
CAS No:83666-02-8
MF:C13H15NO
MW:201.264303445816
CID:1812095
PubChem ID:10420359
Update Time:2025-04-21
Isoxazole, 5-(1-methylpropyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(1-methylpropyl)-3-phenyl-
- 5-butan-2-yl-3-phenyl-1,2-oxazole
- 83666-02-8
- 5-(sec-Butyl)-3-phenylisoxazole
- DTXSID90439587
-
- Inchi: 1S/C13H15NO/c1-3-10(2)13-9-12(14-15-13)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
- InChI Key: DHSUTCFEDLSUER-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C(C)CC
Computed Properties
- Exact Mass: 201.115364102g/mol
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Isoxazole, 5-(1-methylpropyl)-3-phenyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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